Cas no 1803567-06-7 (2-Chloro-4-fluoropyridine-3-sulfonyl chloride)

2-Chloro-4-fluoropyridine-3-sulfonyl chloride is a versatile intermediate in organic synthesis, particularly valued for its reactive sulfonyl chloride and halogenated pyridine functionalities. This compound serves as a key building block in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals, enabling the introduction of sulfonamide or sulfonate groups into target molecules. Its electron-withdrawing chloro and fluoro substituents enhance reactivity, facilitating selective transformations. The compound's stability under controlled conditions ensures reliable handling in synthetic applications. Its structural features make it useful for designing biologically active compounds, including enzyme inhibitors and receptor modulators. Proper storage in anhydrous environments is recommended to maintain purity and reactivity.

2-Chloro-4-fluoropyridine-3-sulfonyl chloride structure

1803567-06-7 structure

Product Name:2-Chloro-4-fluoropyridine-3-sulfonyl chloride

CAS No:1803567-06-7

MF:C₅H₂Cl₂FNO₂S

MW:230.044281482697

MDL:MFCD28139488

CID:4902621

PubChem ID:91647710

Update Time:2025-08-10

2-Chloro-4-fluoropyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 2-chloro-4-fluoropyridine-3-sulfonyl chloride
- 2-Chloro-4-fluoropyridine-3-sulfonyl chloride
- MDL： MFCD28139488
- Inchi： 1S/C5H2Cl2FNO2S/c6-5-4(12(7,10)11)3(8)1-2-9-5/h1-2H
- InChI Key： UVHYZABLGKWKFR-UHFFFAOYSA-N
- SMILES： ClS(C1C(=NC=CC=1F)Cl)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 253
XLogP3: 1.9
Topological Polar Surface Area: 55.4

2-Chloro-4-fluoropyridine-3-sulfonyl chloride Pricemore >>

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